Cas no 88174-34-9 (Benzaldehyde, 2-bromo-3,4,5,6-tetramethyl-)

• Product Name: Benzaldehyde, 2-bromo-3,4,5,6-tetramethyl-
• CAS No: 88174-34-9
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 642228
• PubChem ID: 13827187
• Update Time: 2025-04-19

Benzaldehyde, 2-bromo-3,4,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-3,4,5,6-tetramethyl-
• 2-bromo-3,4,5,6-tetramethylbenzaldehyde
• DTXSID00550575
• 88174-34-9
• SCHEMBL16418350

• Inchi： 1S/C11H13BrO/c1-6-7(2)9(4)11(12)10(5-13)8(6)3/h5H,1-4H3
• InChI Key： IGIKRTVCRJRCQI-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų